Cas no 1785492-58-1 (3-fluorobutane-1-sulfonyl chloride)

• Product Name: 3-fluorobutane-1-sulfonyl chloride
• CAS No: 1785492-58-1
• MF: C₄H₈ClFO₂S
• MW: 174.621522903442
• CID: 4614164
• PubChem ID: 84655078
• Update Time: 2025-06-10

3-fluorobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluorobutane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 3-fluoro-

• Inchi： 1S/C4H8ClFO2S/c1-4(6)2-3-9(5,7)8/h4H,2-3H2,1H3
• InChI Key： FEOLQWPKFMSUDZ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CC(F)C

Additional information on 3-fluorobutane-1-sulfonyl chloride

The Synthesis and Applications of 3-fluorobutane-1-sulfonyl chloride (CAS No. 1785492-58-1): A Versatile Building Block in Chemical and Pharmaceutical Research

3-fluorobutane-1-sulfonyl chloride, identified by its CAS registry number 1785492-58-1, represents a critical intermediate in modern chemical synthesis, particularly within the realm of drug discovery and advanced materials science. This organofluorine compound, characterized by a fluorinated alkyl chain coupled with a sulfonyl chloride functional group, exhibits unique reactivity patterns that make it indispensable for constructing bioactive molecules. Recent advancements in synthetic methodologies have further expanded its utility, enabling precise control over molecular architectures in pharmaceutical and biomedical applications.

The core structure of 3-fluorobutane-1-sulfonyl chloride features a four-carbon backbone substituted with a fluorine atom at the third position and a sulfonic acid chloride moiety at the terminal end. This configuration imparts distinct physicochemical properties: the fluorine substitution enhances lipophilicity while modulating electronic effects, whereas the sulfonyl chloride group serves as a highly reactive electrophilic site. These characteristics align with current trends in medicinal chemistry emphasizing fluorinated scaffolds for improving drug-like properties such as metabolic stability and cell permeability.

Innovations in sulfonyl chloride derivatives synthesis have been highlighted in recent studies published in journals like Journal of Medicinal Chemistry. For instance, researchers at the University of Basel demonstrated a novel microwave-assisted protocol to prepare 3-fluorobutane-1-sulfonyl chloride with 90% yield under solvent-free conditions. This method reduces environmental impact compared to traditional routes involving chlorosulfonic acid, reflecting broader industry shifts toward greener synthetic practices. The optimized process maintains high purity levels critical for downstream applications requiring precise stoichiometry.

The reactivity profile of this compound finds application in constructing fluorinated sulfonamides, which are increasingly featured in anticancer drug development. A 2023 study from Stanford University's Department of Chemical Biology demonstrated that incorporating this moiety into topoisomerase inhibitors enhances their selectivity toward cancer cells over healthy tissue. The fluorine substitution modulates hydrogen bonding interactions while the sulfonamide linkage stabilizes enzyme-drug complexes through hydrophobic interactions - mechanisms validated through X-ray crystallography and molecular dynamics simulations.

In materials science, 3-fluorobutane-1-sulfonyl chloride's reactivity enables surface functionalization of nanocarriers for targeted drug delivery systems. Researchers at MIT's Koch Institute recently reported using this compound to graft pH-sensitive polymers onto mesoporous silica nanoparticles, creating stimuli-responsive platforms for controlled release of chemotherapeutic agents. The sulfonyl chloride group's nucleophilic displacement chemistry allowed precise attachment without compromising nanoparticle structural integrity.

Ongoing investigations explore its role in peptide conjugation strategies for improving protein therapeutics' pharmacokinetics. A collaborative study between Merck KGaA and ETH Zurich revealed that attaching this compound to antibody fragments via sulfonamide linkages extends circulation half-lives while maintaining antigen binding affinity - findings published in Nature Communications. Such advancements underscore its potential as a modular building block for next-generation biopharmaceuticals.

Evolving regulatory frameworks emphasize the importance of traceability for chemical intermediates like CAS No. 1785492-58-1. Leading manufacturers now employ blockchain-based systems to document synthesis parameters from raw material sourcing through purification steps, ensuring compliance with ICH Q7 guidelines while maintaining supply chain transparency demanded by global regulatory bodies.

This compound's significance is further amplified by its role in developing PROTAC-based degraders - an emerging therapeutic modality highlighted at the 2024 AACR Annual Meeting. By acting as a linker component between target proteins and E3 ligases, it facilitates controlled degradation pathways that bypass traditional inhibition mechanisms, offering new avenues for treating previously undruggable targets such as transcription factors.

Ongoing research continues to uncover novel applications through combinatorial chemistry approaches. High-throughput screening campaigns at GlaxoSmithKline have identified derivatives where substituting the fluorine atom with trifluoromethyl groups enhances blood-brain barrier penetration - a breakthrough for neurodegenerative disease therapies requiring central nervous system targeting.

In conclusion, 3-fluorobutane-1-sulfonyl chloride (CAS No. 1785492-58-1) stands at the intersection of cutting-edge synthetic methodology and translational medicine. Its unique chemical attributes combined with evolving synthetic strategies position it as an essential tool for advancing therapies across oncology, neurology, and nanomedicine domains while meeting stringent quality standards required by modern pharmaceutical development pipelines.